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Compound of Interest

Compound Name: Pigment Yellow 182

Cat. No.: B1619675 Get Quote

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document summarizes the currently available public information on the

toxicological and safety profile of C.I. 128300, also known as Solvent Yellow 124. It is intended

for informational purposes for a scientific audience. A comprehensive toxicological assessment

would require access to proprietary data from registration dossiers which are not publicly

available. The information presented here is based on a review of publicly accessible safety

data sheets and chemical databases.

Introduction
C.I. 128300, more commonly identified by its Colour Index name Solvent Yellow 124, is a

yellow azo dye. Its primary application is as a fuel marker in the European Union to differentiate

between heating oil and higher-taxed diesel fuel. While extensive proprietary toxicological data

likely exists for regulatory purposes (e.g., REACH registration), detailed experimental studies

and quantitative data are scarce in the public domain. This guide provides a synthesis of the

available safety and toxicological information.

Chemical Identification

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1619675?utm_src=pdf-interest
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1619675?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Identifier Value

Common Name Solvent Yellow 124

C.I. Name C.I. 128300

CAS Number 34432-92-3

EC Number 252-021-1

Chemical Name

N-ethyl-N-[2-[1-(2-

methylpropoxy)ethoxy]ethyl]-4-

(phenylazo)benzenamine

Molecular Formula C₂₂H₃₁N₃O₂

Molecular Weight 369.50 g/mol

Summary of Toxicological Hazards
The primary source of publicly available toxicological information for Solvent Yellow 124 comes

from Safety Data Sheets (SDS), which provide hazard classifications according to the Globally

Harmonized System of Classification and Labelling of Chemicals (GHS). The available data

indicates several health hazards.

Human Health Hazards
A summary of the GHS hazard classifications for human health is presented in the table below.

It is important to note that specific quantitative data, such as LD50 values or No Observed

Adverse Effect Levels (NOAELs), are not consistently reported in publicly available sources.
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Toxicological
Endpoint

GHS Hazard
Classification

Hazard Statement Notes

Acute Oral Toxicity Acute Tox. 4
H302: Harmful if

swallowed

This classification

suggests a potential

for toxicity upon

ingestion. Specific

LD50 values are not

publicly available.

Skin

Corrosion/Irritation
No classification -

Generally not

considered a skin

irritant.

Serious Eye

Damage/Irritation
No classification -

Generally not

considered an eye

irritant.

Respiratory/Skin

Sensitization
Skin Sens. 1B

H317: May cause an

allergic skin reaction

There is evidence to

suggest that this

substance can cause

skin sensitization,

leading to an allergic

response upon

repeated contact.

Germ Cell

Mutagenicity
No classification -

No publicly available

data suggests

mutagenic potential.

Carcinogenicity No classification -

No publicly available

data suggests

carcinogenic potential.
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Reproductive Toxicity Repr. 2

H361fd: Suspected of

damaging fertility.

Suspected of

damaging the unborn

child.

This classification

indicates potential

adverse effects on

sexual function and

fertility, as well as on

the development of

the offspring.

Specific Target Organ

Toxicity (Single

Exposure)

No classification -

No specific target

organ toxicity has

been identified after a

single exposure.

Specific Target Organ

Toxicity (Repeated

Exposure)

STOT RE 2

H373: May cause

damage to organs

through prolonged or

repeated exposure

The target organs are

not specified in

publicly available

documents.

Aspiration Hazard No classification -
Not considered an

aspiration hazard.

Environmental Hazards
Solvent Yellow 124 is also classified as hazardous to the aquatic environment.

Environmental
Compartment

GHS Hazard Classification Hazard Statement

Aquatic Environment Aquatic Chronic 1
H410: Very toxic to aquatic life

with long lasting effects

Experimental Protocols
Detailed experimental protocols for the toxicological evaluation of Solvent Yellow 124 are not

available in the public domain. The hazard classifications are based on data submitted to

regulatory agencies, which is typically proprietary.
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For the benefit of researchers, the following diagram illustrates a general workflow for

assessing the acute oral toxicity of a chemical substance, based on OECD Test Guideline 423

(Acute Oral Toxicity - Acute Toxic Class Method).
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Phase 1: Sighting Study

Phase 2: Main Study

Dose one animal at starting dose (e.g., 300 mg/kg)

Observe for 48 hours

Outcome?

Dose two more animals at the same dose

Survival

Dose two animals at a lower dose (e.g., 50 mg/kg)

Mortality

Dose two animals at a higher dose (e.g., 2000 mg/kg)

No effect

Observe animals for 14 days

Record mortality and clinical signs

Necropsy of all animals

Determine GHS Category

Click to download full resolution via product page

General workflow for an acute oral toxicity study.
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Potential Signaling Pathways in Toxicity
Given the classification as a skin sensitizer, the adverse outcome pathway (AOP) for skin

sensitization is relevant. This pathway describes the key events from the molecular initiating

event to the adverse outcome at the organism level.

Molecular Initiating Event:
Covalent binding to skin proteins

Key Event 1:
Keratinocyte activation

and cytokine release

 leads to Key Event 2:
Dendritic cell activation

and migration

 triggers Key Event 3:
T-cell activation and

proliferation in lymph node

 results in Adverse Outcome:
Allergic Contact Dermatitis

 causes 

Hazard Identification
(e.g., GHS Classifications for

Solvent Yellow 124)

Dose-Response Assessment
(Requires quantitative data like
NOAELs, LD50s - DATA GAP)

Exposure Assessment
(Identifies routes and levels

of potential human and
environmental exposure)

Risk Characterization
(Integrates hazard, dose-response,

and exposure data to estimate
the probability of adverse effects)

Click to download full resolution via product page

To cite this document: BenchChem. [Toxicological and Safety Profile of C.I. 128300 (Solvent
Yellow 124)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1619675#c-i-128300-toxicological-and-safety-data]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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